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Compound of Interest

Compound Name: FR194921

Cat. No.: B1674020 Get Quote

Essential Safety and Handling Guide for
FR194921
Disclaimer: A specific Safety Data Sheet (SDS) for FR194921 is not readily available in the

public domain. The following guidance is based on general best practices for handling potent,

biologically active research compounds of unknown toxicity. Researchers must consult their

institution's Environmental Health and Safety (EHS) department for specific protocols and

requirements.

FR194921 is a potent, selective, and orally active adenosine A1 antagonist.[1][2] Due to its

biological activity and the lack of comprehensive safety data, it should be handled with caution

in a laboratory setting. The following information provides essential safety and logistical

guidance for researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)
A comprehensive PPE program is crucial when handling compounds like FR194921. The

following table summarizes the recommended PPE levels based on the potential hazards.
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PPE Category Recommended Equipment Purpose

Primary Protection
Nitrile gloves (double-gloving

recommended)
Prevents skin contact.

Safety glasses with side

shields or goggles
Protects eyes from splashes.

Laboratory coat Protects skin and clothing.

Secondary Protection (as

needed)
Chemical-resistant apron

Provides additional protection

against splashes.

Face shield
Offers full-face protection from

splashes.

Respiratory Protection (e.g.,

N95 respirator)

Recommended when handling

the powder form to avoid

inhalation.

For general guidance on PPE selection, refer to resources from the U.S. Environmental

Protection Agency (EPA) and other safety suppliers.[3][4][5][6][7]

Operational Plan: Handling and Weighing
Objective: To safely handle and weigh FR194921 powder.

Materials:

FR194921 solid

Appropriate PPE (see table above)

Chemical fume hood or other ventilated enclosure

Spatula and weighing paper

Analytical balance

Sealable container for transport
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Procedure:

Preparation: Don all required PPE before entering the designated handling area.

Engineering Controls: Perform all manipulations of FR194921 powder within a certified

chemical fume hood to minimize inhalation exposure.

Weighing:

Place a piece of weighing paper on the analytical balance and tare.

Carefully transfer the desired amount of FR194921 powder onto the weighing paper using

a clean spatula.

Avoid generating dust. If dust is observed, pause and allow it to settle before proceeding.

Transfer: Once the desired weight is achieved, carefully fold the weighing paper and transfer

the compound to a labeled, sealable container.

Clean-up:

Wipe down the spatula, balance, and surrounding surfaces with a suitable solvent (e.g.,

70% ethanol) and dispose of the cleaning materials as hazardous waste.

Remove and dispose of gloves in the appropriate waste stream.

Wash hands thoroughly with soap and water.

Experimental Workflow: Solubilization
FR194921 is typically suspended in 0.5% methylcellulose for in vivo studies.[1] The following

workflow outlines the general steps for preparing a solution.
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Start: Gather Materials

Don Appropriate PPE

Weigh FR194921 in Fume Hood

Prepare 0.5% Methylcellulose Solution

Add FR194921 to Solvent

Vortex/Sonicate to Suspend

Store Appropriately

End: Solution Prepared

Click to download full resolution via product page

Caption: Workflow for the preparation of an FR194921 solution.
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1674020?utm_src=pdf-body-img
https://www.benchchem.com/product/b1674020?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proper disposal of chemical waste is critical for laboratory safety and environmental protection.

[8][9]

Waste Stream Disposal Procedure

Solid Waste

Contaminated consumables (e.g., gloves,

weighing paper, pipette tips) should be collected

in a designated, labeled hazardous waste

container.

Liquid Waste

Unused solutions of FR194921 should be

collected in a labeled, sealed hazardous waste

container. Do not pour down the drain.

Sharps

Needles and syringes used for administration

must be disposed of in a designated sharps

container.

Consult your institution's EHS department for specific chemical waste disposal procedures.[8]

Emergency Procedures
In the event of an exposure or spill, immediate action is necessary.
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Exposure Type First Aid Measures

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

persists.[10]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids. Seek immediate medical

attention.[10]

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek medical

attention.[10]

Ingestion
Rinse mouth with water. Do not induce vomiting.

Seek immediate medical attention.[10]

Logical Relationship: Hazard Mitigation
The following diagram illustrates the hierarchical approach to mitigating hazards associated

with handling FR194921.

Elimination
(Not Feasible)

Substitution
(Not Feasible)

Engineering Controls
(Fume Hood)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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